Cas no 87478-78-2 (Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-5-methyl-)

Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-5-methyl- structure
87478-78-2 structure
Product Name:Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-5-methyl-
CAS No:87478-78-2
MF:C7H6ClN3S
MW:199.660638332367
CID:2105211
Update Time:2023-08-03

Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5-methylthieno[2,3-d]pyrimidin-4-amine
    • Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-5-methyl-
    • Inchi： 1S/C7H6ClN3S/c1-3-2-12-6-4(3)5(9)10-7(8)11-6/h2H,1H3,(H2,9,10,11)
    • InChI Key： QAZQIDWTHOPXIL-UHFFFAOYSA-N
    • SMILES： ClC1=NC(=C2C(=N1)SC=C2C)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 180
  • Topological Polar Surface Area: 80

Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-5-methyl- Production Method

Production Method 1

56844-38-3 56844-38-3
87478-78-2 87478-78-2
83259-31-8 83259-31-8
Reaction Conditions
1.1 Reagents: Ammonium hydroxide ,  Zinc Solvents: Ethanol ;  30 min, reflux
Reference
Discovery of dual orexin receptor antagonists with rat sleep efficacy enabled by expansion of the acetonitrile-assisted/diphosgene-mediated 2,4-dichloropyrimidine synthesis
Roecker, Anthony J.; et al, Bioorganic & Medicinal Chemistry Letters, 2014, 24(9), 2079-2085

Production Method 2

4623-55-6 4623-55-6
87478-78-2 87478-78-2
83259-31-8 83259-31-8
Reaction Conditions
1.1 Solvents: Acetonitrile ;  15 h, 100 °C
2.1 Reagents: Ammonium hydroxide ,  Zinc Solvents: Ethanol ;  30 min, reflux
Reference
Discovery of dual orexin receptor antagonists with rat sleep efficacy enabled by expansion of the acetonitrile-assisted/diphosgene-mediated 2,4-dichloropyrimidine synthesis
Roecker, Anthony J.; et al, Bioorganic & Medicinal Chemistry Letters, 2014, 24(9), 2079-2085

Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-5-methyl- Raw materials

Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-5-methyl- Preparation Products

Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-5-methyl- Related Literature

87478-78-2 (Thieno[2,3-d]pyrimidin-4-amine, 2-chloro-5-methyl-) Related Products

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